5-(Pyridin-2-ylsulfanyl)-thiazol-2-ylamine

• Molecular Formula: C8H7N3S2
• Molecular Weight: 209.3 g/mol
• IUPAC Name: 5-pyridin-2-ylsulfanyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C8H7N3S2/c9-8-11-5-7(13-8)12-6-3-1-2-4-10-6/h1-5H,(H2,9,11)
• InChI Key: PSBBUVLUPRJZGE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)SC2=CN=C(S2)N

Description

5-(Pyridin-2-ylsulfanyl)-thiazol-2-ylamine is a useful research compound. Its molecular formula is C8H7N3S2 and its molecular weight is 209.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 2-amino-5-bromothiazole hydrobromide (1.00 g, 3.85 mmol) in DMF (8 mL) was added 2-mercaptopyridine (428 mg, 3.85 mmol) followed by addition of powdered K2CO3 (1.81 g, 15.09 mmol). The mixture was stirred at 80° C. for 1 h and at rt for 16 h. The solvent was removed in vacuo at 80° C. and the compound was partitioned between H2O and EtOAc. The aqueous layer was extracted with EtOAc and the organic phase was extracted with HCl 1N. The acidic extract was neutralized with saturated NaHCO3 and the precipitate was extracted with EtOAc, washed with brine, dried over MgSO4 and concentrated in vacuo to afford the title compound 169 (589 mg, 73% yield). 1H NMR: (Acetone-d6) δ(ppm): 8.36 (s, 1H), 7.66 (s, 1H), 7.20 (s, 1H), 7.12-7.05 (m, 2H), 6.84 (s, 2H). m/z: 210.1 (MH+).